Cas no 1382997-21-8 ([6-(1-Hydroxyethyl)pyridin-3-yl]boronic acid)

• Product Name: [6-(1-Hydroxyethyl)pyridin-3-yl]boronic acid
• CAS No: 1382997-21-8
• MF: C₇H₁₀BNO₃
• MW: 166.970201969147
• MDL: MFCD28666327
• CID: 4698083
• Update Time: 2023-08-14

[6-(1-Hydroxyethyl)pyridin-3-yl]boronic acid Chemical and Physical Properties

Names and Identifiers

• Boronic acid, B-[6-(1-hydroxyethyl)-3-pyridinyl]-
• WVNCMNXSDWSRLK-UHFFFAOYSA-N
• [6-(1-hydroxyethyl)pyridin-3-yl]boronic acid
• [6-(1-Hydroxyethyl)pyridin-3-yl]boronic acid

• MDL： MFCD28666327
• Inchi： 1S/C7H10BNO3/c1-5(10)7-3-2-6(4-9-7)8(11)12/h2-5,10-12H,1H3
• InChI Key： WVNCMNXSDWSRLK-UHFFFAOYSA-N
• SMILES： OC(C)C1C=CC(B(O)O)=CN=1

Computed Properties

• Exact Mass: 167.075
• Monoisotopic Mass: 167.075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 73.6